80-10-4

Dichlorodiphenylsilane

In Stock

• CAS RN:
• 80-10-4

• Formula:
• C12H10Cl2Si

• InChI:
• InChI=1S/C12H10Cl2Si/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H

• InChIKey:
• OSXYHAQZDCICNX-UHFFFAOYSA-N

• Dichlorodiphenylsilane is a silane based surface modifier, and a precursor which can be used in the synthesis of silica based materials. It is used to modify the surface by providing toughness, durability and resistance to shock.
  Diphenyldichlorosilane is a colorless liquid with a pungent odor. It will burn though it may require some effort to ignite. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue.
  

Astragalin

In Stock

• CAS RN:
• 480-10-4

• Formula:
• C21H20O11

• InChI:
• InChI=1S/C21H20O11/c22-7-13-15(26)17(28)18(29)21(31-13)32-20-16(27)14-11(25)5-10(24)6-12(14)30-19(20)8-1-3-9(23)4-2-8/h1-6,13,15,17-18,21-26,28-29H,7H2/t13-,15-,17+,18-,21+/m1/s1

• InChIKey:
• JPUKWEQWGBDDQB-QSOFNFLRSA-N

• Kaempferol-3-O-glucoside analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Kaempferol 3-glucoside is a flavonoid glycoside that occurs naturally in Cleome and Capparis species of plants.
  Astragalin belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Astragalin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, astragalin is primarily located in the cytoplasm. Astragalin can be converted into astragalin heptaacetate and 2''-acetylastragalin. Outside of the human body, astragalin can be found in a number of food items such as tamarind, american cranberry, chickpea, and bilberry. This makes as...

5,6,8-Trifluoroquinoline

• CAS RN:
• 5280-10-4

• Formula:
• C9H4F3N

• InChI:
• InChI=1S/C9H4F3N/c10-6-4-7(11)9-5(8(6)12)2-1-3-13-9/h1-4H

• InChIKey:
• DFYPWUZXTWLPSC-UHFFFAOYSA-N

• 5,6,8-Trifluoroquinoline is a useful research compound. Its molecular formula is C9H4F3N and its molecular weight is 183.13 g/mol. The purity is usually 95%.

4,5-dimethylphthalic Acid

In Stock

• CAS RN:
• 5680-10-4

• Formula:
• C10H10O4

• InChI:
• InChI=1S/C10H10O4/c1-5-3-7(9(11)12)8(10(13)14)4-6(5)2/h3-4H,1-2H3,(H,11,12)(H,13,14)

• InChIKey:
• FLLRBCSVUAPCKX-UHFFFAOYSA-N

• 4,5-dimethylphthalic Acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.

4-Nitro-isatoic anhydride

In Stock

• CAS RN:
• 63480-10-4

• Formula:
• C8H4N2O5

• InChI:
• InChI=1S/C8H4N2O5/c11-7-5-2-1-4(10(13)14)3-6(5)9-8(12)15-7/h1-3H,(H,9,12)

• InChIKey:
• KCNIWFFVWBXWAV-UHFFFAOYSA-N

• 4-Nitro-isatoic anhydride is a useful research compound. Its molecular formula is C8H4N2O5 and its molecular weight is 208.13 g/mol. The purity is usually 95%.

9,10-Dibromo-9,10-dihydro-4H-benzo[4,5]cyclohepta[b]thiophen-4-one

In Stock

• CAS RN:
• 34580-10-4

• Formula:
• C13H8Br2OS

• InChI:
• InChI=1S/C13H8Br2OS/c14-10-7-3-1-2-4-8(7)12(16)9-5-6-17-13(9)11(10)15/h1-6,10-11H

• InChIKey:
• FMLHOINVMYQJPG-UHFFFAOYSA-N

• 9,10-Dibromo-9,10-dihydro-4H-benzo[4,5]cyclohepta[b]thiophen-4-one is a useful research compound. Its molecular formula is C13H8Br2OS and its molecular weight is 372.08 g/mol. The purity is usually 95%.

3,6-Dimethyl-1,4-dioxane-2,5-dione

In Stock

• CAS RN:
• 26680-10-4

• Formula:
• C6H8O4

• InChI:
• InChI=1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3

• InChIKey:
• JJTUDXZGHPGLLC-UHFFFAOYSA-N

• Lactide is a member of dioxanes.

(1-(4-Fluorophenyl)-4-methyl-1H-1,2,3-triazol-5-yl)methanol

In Stock

• CAS RN:
• 136380-10-4

• Formula:
• C10H10FN3O

• InChI:
• InChI=1S/C10H10FN3O/c1-7-10(6-15)14(13-12-7)9-4-2-8(11)3-5-9/h2-5,15H,6H2,1H3

• InChIKey:
• PAPVCDWYFVTHQZ-UHFFFAOYSA-N

• (1-(4-Fluorophenyl)-4-methyl-1H-1,2,3-triazol-5-yl)methanol is a useful research compound. Its molecular formula is C10H10FN3O and its molecular weight is 207.208. The purity is usually 95%.

2-(Allyloxy)-5-bromobenzenecarbaldehyde oxime

In Stock

• CAS RN:
• 181280-10-4

• Formula:
• C10H10BrNO2

• InChI:
• InChI=1S/C10H10BrNO2/c1-2-5-14-10-4-3-9(11)6-8(10)7-12-13/h2-4,6-7,13H,1,5H2/b12-7+

• InChIKey:
• QUXREYUICQSXSX-KPKJPENVSA-N

• 2-(Allyloxy)-5-bromobenzenecarbaldehyde oxime is a useful research compound. Its molecular formula is C10H10BrNO2 and its molecular weight is 256.099. The purity is usually 95%.

3,6-dichloro-N-isopropyl-2-methoxybenzamide

Usually In Stock

• CAS RN:
• 301680-10-4

• Formula:
• C11H13Cl2NO2

• InChI:
• InChI=1S/C11H13Cl2NO2/c1-6(2)14-11(15)9-7(12)4-5-8(13)10(9)16-3/h4-6H,1-3H3,(H,14,15)

• InChIKey:
• SQYLWPGMNWVPNL-UHFFFAOYSA-N

• 3,6-dichloro-N-isopropyl-2-methoxybenzamide is a useful research compound. Its molecular formula is C11H13Cl2NO2 and its molecular weight is 262.13. The purity is usually 95%.

methyl 4-((3-(2-hydroxy-4-methoxyphenyl)-1H-pyrazol-4-yl)oxy)benzoate

In Stock

• CAS RN:
• 306280-10-4

• Formula:
• C18H16N2O5

• InChI:
• InChI=1S/C18H16N2O5/c1-23-13-7-8-14(15(21)9-13)17-16(10-19-20-17)25-12-5-3-11(4-6-12)18(22)24-2/h3-10,21H,1-2H3,(H,19,20)

• InChIKey:
• DNROKXBEUNUVPV-UHFFFAOYSA-N

• Methyl 4-((3-(2-hydroxy-4-methoxyphenyl)-1H-pyrazol-4-yl)oxy)benzoate is a useful research compound. Its molecular formula is C18H16N2O5 and its molecular weight is 340.335. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 681280-10-4

• Formula:
• C19H20N2OS

• InChI:
• InChI=1S/C19H20N2OS/c1-13-8-14(2)10-15(9-13)20-19(22)12-23-18-11-21(3)17-7-5-4-6-16(17)18/h4-11H,12H2,1-3H3,(H,20,22)

• InChIKey:
• NRXWVVNGFINKMY-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-(1-methylindol-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H20N2OS and its molecular weight is 324.44. The purity is usually 95%.

Ethyl 4-((4-(2-(6-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 851980-10-4

• Formula:
• C21H22FN5O5S2

• InChI:
• InChI=1S/C21H22FN5O5S2/c1-2-32-21(29)26-9-11-27(12-10-26)34(30,31)16-6-3-14(4-7-16)19(28)24-25-20-23-17-8-5-15(22)13-18(17)33-20/h3-8,13H,2,9-12H2,1H3,(H,23,25)(H,24,28)

• InChIKey:
• GAQZHSHFCJETHE-UHFFFAOYSA-N

• Ethyl 4-((4-(2-(6-fluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H22FN5O5S2 and its molecular weight is 507.56. The purity is usually 95%.

4-Methyl-2-oxo-3-phenylchromen-7-yl propanoate

In Stock

• CAS RN:
• 869080-10-4

• Formula:
• C19H16O4

• InChI:
• InChI=1S/C19H16O4/c1-3-17(20)22-14-9-10-15-12(2)18(13-7-5-4-6-8-13)19(21)23-16(15)11-14/h4-11H,3H2,1-2H3

• InChIKey:
• UQCVSYMWEBEKLG-UHFFFAOYSA-N

• 4-Methyl-2-oxo-3-phenylchromen-7-yl propanoate is a useful research compound. Its molecular formula is C19H16O4 and its molecular weight is 308.333. The purity is usually 95%.

3-(2-Methoxyphenyl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine

In Stock

• CAS RN:
• 893980-10-4

• Formula:
• C17H15N3OS

• InChI:
• InChI=1S/C17H15N3OS/c1-21-16-8-3-2-7-14(16)15-9-10-17(20-19-15)22-12-13-6-4-5-11-18-13/h2-11H,12H2,1H3

• InChIKey:
• QJPXGOJQVCLJNL-UHFFFAOYSA-N

• 3-(2-Methoxyphenyl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine is a useful research compound. Its molecular formula is C17H15N3OS and its molecular weight is 309.39. The purity is usually 95%.

4'-Chloro-3'-fluoro-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-10-4

• Formula:
• C16H14ClFOS

• InChI:
• InChI=1S/C16H14ClFOS/c1-20-16-5-3-2-4-11(16)7-9-15(19)12-6-8-13(17)14(18)10-12/h2-6,8,10H,7,9H2,1H3

• InChIKey:
• COUHPMUSXMTNJS-UHFFFAOYSA-N

• 4'-Chloro-3'-fluoro-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFOS and its molecular weight is 308.8 g/mol. The purity is usually 95%.

Ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate

• CAS RN:
• 199180-10-4

• Formula:
• C16H13Cl2NO3

• InChI:
• InChI=1S/C16H13Cl2NO3/c1-2-22-16(21)10-3-6-12(7-4-10)19-15(20)13-8-5-11(17)9-14(13)18/h3-9H,2H2,1H3,(H,19,20)

• InChIKey:
• IXGUADNRLBSRDZ-UHFFFAOYSA-N

• Ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C16H13Cl2NO3 and its molecular weight is 338.2 g/mol. The purity is usually 95%.

2-amino-3-(4-ethylbenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903280-10-4

• Formula:
• C25H23N3O3

• InChI:
• InChI=1S/C25H23N3O3/c1-3-16-7-9-17(10-8-16)24(29)23-22(26)21(20-6-4-5-15-28(20)23)25(30)27-18-11-13-19(31-2)14-12-18/h4-15H,3,26H2,1-2H3,(H,27,30)

• InChIKey:
• VIYNNIZUBRBQEE-UHFFFAOYSA-N

• 2-amino-3-(4-ethylbenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.477. The purity is usually 95%.

2,6-Methano-1H-pyrrolizine-1-carbonitrile,hexahydro-,[1R-(1alpha,2beta,6beta,7abeta)]-

• CAS RN:
• 160080-10-4

• Formula:
• C9H12N2

• InChI:
• InChI=1S/C9H12N2/c10-3-8-7-1-6-2-9(8)11(4-6)5-7/h6-9H,1-2,4-5H2/t6-,7-,8+,9+/m0/s1

• InChIKey:
• BAIOZIDJWYMNJS-RBXMUDONSA-N

• 2,6-Methano-1H-pyrrolizine-1-carbonitrile,hexahydro-,[1R-(1alpha,2beta,6beta,7abeta)]-, also known as 2,6-Methano-1H-pyrrolizine-1-carbonitrile,hexahydro-,[1R-(1alpha,2beta,6beta,7abeta)]-, is a useful research compound. Its molecular formula is C9H12N2 and its molecular weight is 148.209. The purity is usually 95%.

Amyloid beta-Protein (1-16)

In Stock

• CAS RN:
• 131580-10-4

• Formula:
• C₈₄H₁₁₉N₂₇O₂₈

• InChI:
• InChI=1S/C84H119N27O28/c1-41(2)68(82(137)109-59(30-47-35-92-40-97-47)80(135)107-57(28-45-33-90-38-95-45)78(133)102-51(18-21-62(87)114)73(128)104-54(83(138)139)12-7-8-24-85)111-75(130)53(20-23-65(118)119)103-76(131)55(27-44-14-16-48(113)17-15-44)99-63(115)36-94-71(126)61(37-112)110-81(136)60(32-67(122)123)108-79(134)58(29-46-34-91-39-96-46)106-72(127)50(13-9-25-93-84(88)89)101-77(132)56(26-43-10-5-4-6-11-43)105-74(129)52(19-22-64(116)117)100-69(124)42(3)98-70(125)49(86)31-66(120)121/h4-6,10-11,14-17,33-35,38-42,49-61,68,112-113H,7-9,12-13,18-32,36-37,85-86H2,1-3H3,(H2,87,114)(H,90,95)(H,91,96)(H,92,97)(H,94,126)(H,98,125)(H,99,115)(H,100,124)(H,101,132)(H,102,133)(H,103,131)(H,104,128)(H,105,129)(H,106,127)(H,107,135)(H,108,134)(H,109,137)(H,110,136)(H,111,130)(H,116,117)(H,118,119)(H,120,121)(H,122,123)(H,138,139)(H4,88,89,93)

• β-Amyloid (1-16) is a β-Amyloid protein fragment involved in metal binding. Beta-amyloid is a peptide that forms amyloid plaques in the brains of Alzheimer's disease (AD) patients.

1-Carboxy-3-methacryloyloxyadamantane

In Stock

• CAS RN:
• 212580-10-4

• Formula:
• C15H20O4

• InChI:
• InChI=1S/C15H20O4/c1-9(2)12(16)19-15-6-10-3-11(7-15)5-14(4-10,8-15)13(17)18/h10-11H,1,3-8H2,2H3,(H,17,18)

• InChIKey:
• BJGCYZMFJALKRF-UHFFFAOYSA-N

• 1-Carboxy-3-methacryloyloxyadamantane, also known as 1-Carboxy-3-methacryloyloxyadamantane, is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.

2-(Methylthio)-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 1158280-10-4

• Formula:
• C12H10N4S

• InChI:
• InChI=1S/C12H10N4S/c1-17-12-14-11-13-8-7-10(16(11)15-12)9-5-3-2-4-6-9/h2-8H,1H3

• InChIKey:
• OEOCUBHJSDDMEO-UHFFFAOYSA-N

• 2-(Methylthio)-7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C12H10N4S and its molecular weight is 242.3. The purity is usually 95%.

tert-Butyl ((3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)methyl)carbamate

In Stock

• CAS RN:
• 2219380-10-4

• Formula:
• C14H20N2O3

• InChI:
• InChI=1S/C14H20N2O3/c1-14(2,3)19-13(17)16-9-10-4-5-11-12(8-10)18-7-6-15-11/h4-5,8,15H,6-7,9H2,1-3H3,(H,16,17)

• InChIKey:
• BFZIQJAITITEKS-UHFFFAOYSA-N

• Tert-Butyl ((3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)methyl)carbamate is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.325. The purity is usually 95%.

6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine

In Stock

• CAS RN:
• 1310680-10-4

• Formula:
• C6H3Br2N3

• InChI:
• InChI=1S/C6H3Br2N3/c7-4-1-5(8)6-9-3-10-11(6)2-4/h1-3H

• InChIKey:
• RLAPLZDVPSZKJX-UHFFFAOYSA-N

• 6,8-Dibromo-[1,2,4]triazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C6H3Br2N3 and its molecular weight is 276.92 g/mol. The purity is usually 95%.